Cas no 1026765-91-2 (3-[(4-butylphenyl)carbamoyl]-2-{[(oxolan-2-yl)methyl]amino}propanoic acid)

3-[(4-butylphenyl)carbamoyl]-2-{[(oxolan-2-yl)methyl]amino}propanoic acid structure
1026765-91-2 structure
Product Name:3-[(4-butylphenyl)carbamoyl]-2-{[(oxolan-2-yl)methyl]amino}propanoic acid
CAS No:1026765-91-2
MF:C19H28N2O4
MW:348.436625480652
CID:6237706
PubChem ID:4749331
Update Time:2024-01-14

3-[(4-butylphenyl)carbamoyl]-2-{[(oxolan-2-yl)methyl]amino}propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-[(4-butylphenyl)carbamoyl]-2-{[(oxolan-2-yl)methyl]amino}propanoic acid
    • AKOS002229381
    • 4-(4-butylanilino)-4-oxo-2-(oxolan-2-ylmethylamino)butanoic acid
    • 1026765-91-2
    • AKOS016300203
    • F1278-0130
    • 4-((4-butylphenyl)amino)-4-oxo-2-(((tetrahydrofuran-2-yl)methyl)amino)butanoic acid
    • Inchi: 1S/C19H28N2O4/c1-2-3-5-14-7-9-15(10-8-14)21-18(22)12-17(19(23)24)20-13-16-6-4-11-25-16/h7-10,16-17,20H,2-6,11-13H2,1H3,(H,21,22)(H,23,24)
    • InChI Key: SYFBFCBLHUCMFU-UHFFFAOYSA-N
    • SMILES: O1CCCC1CNC(C(=O)O)CC(NC1C=CC(=CC=1)CCCC)=O

Computed Properties

  • Exact Mass: 348.20490738g/mol
  • Monoisotopic Mass: 348.20490738g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 10
  • Complexity: 422
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 87.7Ų

3-[(4-butylphenyl)carbamoyl]-2-{[(oxolan-2-yl)methyl]amino}propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F1278-0130-2μmol
3-[(4-butylphenyl)carbamoyl]-2-{[(oxolan-2-yl)methyl]amino}propanoic acid
1026765-91-2 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F1278-0130-5μmol
3-[(4-butylphenyl)carbamoyl]-2-{[(oxolan-2-yl)methyl]amino}propanoic acid
1026765-91-2 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F1278-0130-10μmol
3-[(4-butylphenyl)carbamoyl]-2-{[(oxolan-2-yl)methyl]amino}propanoic acid
1026765-91-2 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F1278-0130-20μmol
3-[(4-butylphenyl)carbamoyl]-2-{[(oxolan-2-yl)methyl]amino}propanoic acid
1026765-91-2 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F1278-0130-1mg
3-[(4-butylphenyl)carbamoyl]-2-{[(oxolan-2-yl)methyl]amino}propanoic acid
1026765-91-2 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F1278-0130-2mg
3-[(4-butylphenyl)carbamoyl]-2-{[(oxolan-2-yl)methyl]amino}propanoic acid
1026765-91-2 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F1278-0130-3mg
3-[(4-butylphenyl)carbamoyl]-2-{[(oxolan-2-yl)methyl]amino}propanoic acid
1026765-91-2 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F1278-0130-4mg
3-[(4-butylphenyl)carbamoyl]-2-{[(oxolan-2-yl)methyl]amino}propanoic acid
1026765-91-2 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F1278-0130-5mg
3-[(4-butylphenyl)carbamoyl]-2-{[(oxolan-2-yl)methyl]amino}propanoic acid
1026765-91-2 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F1278-0130-10mg
3-[(4-butylphenyl)carbamoyl]-2-{[(oxolan-2-yl)methyl]amino}propanoic acid
1026765-91-2 90%+
10mg
$79.0 2023-05-17
Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk